Ezetimibe impurity (3-[5-(4-Fluoro-phenyl)-5-(R)-hydroxy-pentanoyl]-4-(S)-phenyl-oxazolidin-2-one)

• CAS No.: 528565-93-7
• Product Name: Ezetimibe impurity (3-[5-(4-Fluoro-phenyl)-5-(R)-hydroxy-pentanoyl]-4-(S)-phenyl-oxazolidin-2-one)
• Molecular Formula: C20H20FNO4
• Molecular Weight: 357.39
• IUPAC Name: (4S)-3-[(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl]-4-phenyl-1,3-oxazolidin-2-one
• Standard InChI: InChI=1S/C20H20FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17-18,23H,4,7-8,13H2/t17-,18-/m1/s1
• SMILES: C1C(N(C(=O)O1)C(=O)CCCC(C2=CC=C(C=C2)F)O)C3=CC=CC=C3
• Appearance: White Solid
• Description: An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L36) protein, a cholesterol transporter located in the apical membrane of enterocytes.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (S)-3-((R)-5-(4-fluorophenyl)-5-hydroxypentanoyl)-4-phenyloxazolidin-2-one
• PubChem Compound: 29980403
• Last Modified: Nov 11 2021